Cas no 176964-61-7 (2H-Benzimidazole,2-(4(1H)-pyridinylidene)-)

2H-Benzimidazole,2-(4(1H)-pyridinylidene)- structure
176964-61-7 structure
Product Name:2H-Benzimidazole,2-(4(1H)-pyridinylidene)-
CAS No:176964-61-7
MF:C12H9N3
MW:195.219961881638
CID:112513
PubChem ID:247634
Update Time:2025-04-18

2H-Benzimidazole,2-(4(1H)-pyridinylidene)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole,2-(4(1H)-pyridinylidene)-
    • 2H-Benzimidazole,2-(4(1H)-pyridinylidene)-(9CI)
    • P1658
    • NCIOpen2_000009
    • F0191-4540
    • YSWG076
    • AKOS000275319
    • SCHEMBL695990
    • 2-(4-pyridinyl)-benzimidazole
    • 2-(pyridin-4-yl)-1H-1,3-benzodiazole
    • MLS000709114
    • Benzimidazole, 2-(4-pyridinyl)-
    • EN300-16229
    • AS-63158
    • 2-Pyridin-4-yl-1H-benzoimidazole
    • BB 0219594
    • FT-0740218
    • Z50129789
    • NSC-62609
    • SY051172
    • SR-01000391502-1
    • 2-Benzimidazole
    • SR-01000391502
    • Oprea1_021863
    • 2-(4-Pyridinyl)-1H-benzimidazole #
    • 2-(Pyridin-4(1H)-ylidene)-2H-benzo[d]imidazole
    • 2-(pyridin-4-yl)-1H-benzo[d]imidazole
    • 2-(pyridin-4-yl)-1h-benzimidazole
    • cid_247634
    • 2-(4-Pyridyl)benzimidazole
    • 176964-61-7
    • 2-(4-Pyridinyl)-1H-benzimidazole
    • HMS2691B22
    • SMR000282981
    • Cambridge id 5231114
    • BDBM55759
    • CHEMBL379376
    • Oprea1_792619
    • D92142
    • MFCD00453948
    • NSC62609
    • AE-848/30862035
    • 2208-59-5
    • MLS000736695
    • DTXSID80289654
    • 2-pyridin-4-yl-1H-benzimidazole
    • CS-0073067
    • 2-(4-pyridyl)-1H-benzimidazole
    • Inchi: 1S/C12H9N3/c1-2-4-11-10(3-1)14-12(15-11)9-5-7-13-8-6-9/h1-8H,(H,14,15)
    • InChI Key: UYWWLYCGNNCLKE-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=CC=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 195.07977
  • Monoisotopic Mass: 195.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 36.75
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